Cas no 31357-58-1 (Nigericin, 30-deoxy-)

Nigericin, 30-deoxy- structure

Product Name:Nigericin, 30-deoxy-

CAS No:31357-58-1

MF:C₄₀H₆₈O₁₀

MW:708.961934089661

CID:316023

PubChem ID:35776

Update Time:2025-04-19

Nigericin, 30-deoxy- Chemical and Physical Properties

Names and Identifiers

- Nigericin, 30-deoxy-
- 2-[(3S,6R)-6-[[(5R,6R,7R,9R)-2-[5-[(3S,5R)-5-[(2S,3S,5R,6S)-6-hydroxy-3,5,6-trimethyloxan-2-yl]-3-methyloxolan-2-yl]-5-methyloxolan-2-yl]-7-methoxy-2,4,6-trimethyl-1,10-dioxaspiro[4.5]decan-9-yl]methy
- GRISORIXIN
- 2-[(3S,6R)-6-[[(5R,6R,7R,9R)-3-[5-[(3S,5R)-5-[(2S,3S,5R,6S)-6-hydroxy-3,5,6-trimethyloxan-2-yl]-3-methyloxolan-2-yl]-5-methyloxolan-2-yl]-7-methoxy-1,3,6-trimethyl-4,10-dioxaspiro[4.5]decan-9-yl]methyl]-3-methyloxan-2-yl]propanoic acid
- 30-Deoxynigericin
- Desoxynigericin
- Grisorixine
- NIGERICIN,30-DEOXY
- 31357-58-1
- DTXSID70953397
- 2-[6-({2-[5'-(6-Hydroxy-3,5,6-trimethyloxan-2-yl)-2,3'-dimethyl[2,2'-bioxolan]-5-yl]-9-methoxy-2,4,10-trimethyl-1,6-dioxaspiro[4.5]decan-7-yl}methyl)-3-methyloxan-2-yl]propanoic acid
- 2-[(3S,6R)-6-[[(5R,6R,7R,9R)-2-[5-[(3S,5R)-5-[(2S,3S,5R,6S)-6-hydroxy-3,5,6-trimethyloxan-2-yl]-3-methyloxolan-2-yl]-5-methyloxolan-2-yl]-7-methoxy-2,4,6-trimethyl-1,10-dioxaspiro[4.5]decan-9-yl]methyl]-3-methyloxan-2-yl]propanoic acid
- SCHEMBL19717568
- CHEBI:198321
- (2R)-2-[(2R,3S,6R)-6-[[(2S,4R,5R,6R,7R,9R)-2-[(2R,5S)-5-[(2R,3S,5R)-5-[(2S,3S,5R,6S)-6-hydroxy-3,5,6-trimethyloxan-2-yl]-3-methyloxolan-2-yl]-5-methyloxolan-2-yl]-7-methoxy-2,4,6-trimethyl-1,10-dioxaspiro[4.5]decan-9-yl]methyl]-3-methyloxan-2-yl]propanoic acid
- Deoxynigericin
- Epigrisorixin
- Inchi： 1S/C40H68O10/c1-21-12-13-28(45-33(21)26(6)36(41)42)18-29-19-30(44-11)27(7)40(47-29)25(5)20-38(9,50-40)32-14-15-37(8,48-32)35-23(3)17-31(46-35)34-22(2)16-24(4)39(10,43)49-34/h21-35,43H,12-20H2,1-11H3,(H,41,42)/t21-,22-,23-,24+,25?,26?,27+,28+,29+,30+,31+,32?,33?,34-,35?,37?,38?,39-,40+/m0/s1
- InChI Key： ZITSQIZMRMDQLE-RHQSYKMPSA-N
- SMILES： O1[C@@]2([C@H](C)[C@@H](C[C@@H](C[C@H]3CC[C@H](C)C(C(C(=O)O)C)O3)O2)OC)C(C)CC1(C)C1CCC(C)(C2[C@@H](C)C[C@H]([C@@H]3[C@@H](C)C[C@@H](C)[C@@](C)(O)O3)O2)O1

Computed Properties

Exact Mass: 708.48100
Monoisotopic Mass: 708.481248
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 50
Rotatable Bond Count: 8
Complexity: 1220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 12
Undefined Atom Stereocenter Count : 7
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 122
XLogP3: 6.6

Experimental Properties

Density: 1.16
Boiling Point: 749.6°Cat760mmHg
Flash Point: 216.9°C
Refractive Index: 1.534
PSA: 122.14000
LogP: 6.73320

Nigericin, 30-deoxy- Related Literature

1. Structure and conformation of bioconversion products of a carboxylic ionophorous antibiotic, grisorixin, by means of two-dimensional nuclear magnetic resonance

Annie Cuer,Gérard Dauphin J. Chem. Soc. Perkin Trans. 2 1986 295
2. Grisorixin, an ionophorous antibiotic of the nigericin group. Part IV. Complexation of monovalent cations

Pierre Gachon,Gérard Chaput,Georges Jeminet,Jean Juillard,Jean-Pierre Morel J. Chem. Soc. Perkin Trans. 2 1975 907
3. The crystal structure of grisorixin silver salt

M. Alleaume,D. Hickel J. Chem. Soc. D 1970 1422
4. Grisorixin, a new antibiotic related to nigericin

P. Gachon,A. Kergomard,H. Veschambre,C. Esteve,T. Staron J. Chem. Soc. D 1970 1421
5. Crystal structure of the thallium salt of the antibiotic grisorixin

Marc Alleaume,Daniel Hickel J. Chem. Soc. Chem. Commun. 1972 175